4-Chloro-3-methylpyridine
Overview
Description
4-Chloro-3-methylpyridine is a derivative of pyridine, a heterocyclic aromatic organic compound with the chemical formula C6H7ClN. It is characterized by a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms, substituted with a chlorine atom at the fourth position and a methyl group at the third position.
Synthesis Analysis
The synthesis of related pyridine derivatives has been explored in various studies. For instance, an improved synthesis method for 2-chloro-3-amino-4-methylpyridine, a compound structurally similar to this compound, was developed, yielding a key intermediate for Nevirapine with a total yield of 62.1% . This process involved condensation starting from 4,4-dimethoxyl-2-butanone and cyanoacetamide, indicating the potential for diverse synthetic routes for chloro-methylpyridines.
Molecular Structure Analysis
The molecular structure of pyridine derivatives has been extensively studied. For example, the molecular and crystal structure of 4-methylpyridinium tetrachloroferrate(III) was determined, showing a slightly distorted tetrahedral coordination of the iron cation by chlorine anions . This suggests that this compound could also exhibit interesting structural features due to the presence of the chlorine substituent.
Chemical Reactions Analysis
The reactivity of pyridine derivatives can be inferred from studies on similar compounds. For instance, the complexation of 4-methylpyridine with deuterated pentachlorophenol showed unusual geometrical and spectroscopic isotopic effects, indicating that the pyridine ring can engage in various interactions, such as hydrogen bonding and halogen bonding .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their molecular structure. The study of 4-methylpyridinium tetrachloroantimonate(III) revealed two reversible phase transitions and discussed the crystal dynamics based on temperature-dependent NMR and infrared spectroscopic studies . Additionally, the magnetic characteristics of 4-methylpyridinium tetrachloroferrate(III) suggest antiferromagnetic coupling, which could be relevant for the physical properties of this compound .
Mechanism of Action
Target of Action
4-Chloro-3-methylpyridine is a chemical compound with the molecular formula C6H6ClN It’s known that chlorinated pyridines are often used in the synthesis of pharmaceuticals and agrochemicals, suggesting they may interact with a variety of biological targets .
Mode of Action
Chlorinated pyridines are often used as intermediates in the synthesis of more complex molecules, suggesting that their primary mode of action may be through their reactivity in chemical reactions .
Biochemical Pathways
It’s known that pyridine derivatives can participate in various chemical reactions, potentially affecting multiple biochemical pathways .
Pharmacokinetics
Like other small organic molecules, it’s likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in urine and feces .
Result of Action
It’s known to cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by temperature, pH, and the presence of other chemicals . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .
Safety and Hazards
Future Directions
While specific future directions for 4-Chloro-3-methylpyridine were not found in the search results, it’s clear that the compound and its derivatives have significant potential in various fields, including medicinal chemistry and drug design .
Relevant Papers One relevant paper discusses a novel synthetic method of chloro-3-methylpyridine derivatives using silicon tetrachloride as a catalyst . Another paper presents the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a melting point of 165-169 °C and a boiling point of 192-193 °C . It is also known to have a density of 1.17 g/cm . The compound’s pKa is predicted to be 3.44±0.10 .
Cellular Effects
It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Molecular Mechanism
It is known that the compound can participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Temporal Effects in Laboratory Settings
It is known that the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C .
Dosage Effects in Animal Models
It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Metabolic Pathways
It is known that the compound can participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
properties
IUPAC Name |
4-chloro-3-methylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN/c1-5-4-8-3-2-6(5)7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZNXMHJMXLSNIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80374014 | |
Record name | 4-chloro-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1681-36-3 | |
Record name | 4-chloro-3-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80374014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1681-36-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 4-Chloro-3-methylpyridine in the presented research?
A: The research highlights the use of this compound as a key building block in synthesizing a novel compound, 1-(this compound)-N-nitroimidazolealkanes-2-amine. [, ] This compound is being investigated for its potential insecticidal activity against aphids and planthoppers. [, ]
Q2: Can you describe a novel method for synthesizing this compound?
A: Yes, one of the research papers presents a novel synthesis route using silicon tetrachloride as a catalyst. [] This method involves oxidizing 3-methylpyridine to 3-methylpyridine-N-oxide followed by chlorination using silicon tetrachloride. [] This method offers an alternative to traditional phosphorus oxychloride-based methods and potentially has fewer environmental drawbacks. []
Q3: What is the significance of the reported yield in the synthesis of 1-(this compound)-N-nitroimidazolealkanes-2-amine?
A: The synthesis of 1-(this compound)-N-nitroimidazolealkanes-2-amine, achieved through a condensation reaction between 4-chloro-3-methyl-2-chloromethylpyridine and 2-nitroiminoimidazolidine, resulted in a 92.3% yield. [] This high yield is significant as it indicates the efficiency and potential scalability of the synthesis process, a crucial factor in drug development and manufacturing.
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